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Compound of Interest

Compound Name: 3-(2-Aminoethyl)-1-Boc-piperidine

CAS No.: 259180-77-3

Cat. No.: B1277336

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Aminoethyl)-1-Boc-piperidine is a versatile bifunctional chemical intermediate of

significant interest in medicinal chemistry and drug discovery. Its structure, featuring a Boc-

protected piperidine nitrogen and a primary aminoethyl side chain, makes it an ideal building

block for introducing a piperidine motif into a target molecule. The piperidine ring is a prevalent

scaffold in numerous clinically approved drugs and biologically active compounds, valued for its

ability to impart favorable pharmacokinetic properties such as improved solubility, metabolic

stability, and oral bioavailability.[1][2] The Boc protecting group allows for selective reaction at

the primary amine, which can be subsequently deprotected to enable further functionalization

of the piperidine nitrogen. This intermediate is particularly valuable in the synthesis of enzyme

inhibitors and receptor ligands.

Key Applications
The primary applications of 3-(2-Aminoethyl)-1-Boc-piperidine lie in its use as a scaffold for

the synthesis of various therapeutic agents. Notable examples include its role in the
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development of:

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors: As a key structural component for creating novel

DPP-4 inhibitors for the management of type 2 diabetes.[3][4][5] The piperidine moiety can

be crucial for achieving the desired stereochemistry and functionalization for effective binding

to the enzyme's active site.[6]

Poly(ADP-ribose) polymerase (PARP) Inhibitors: Utilized in the synthesis of PARP-1

inhibitors, which are a class of anticancer drugs.[2][7]

Sigma-1 (σ1) Receptor Ligands: Employed in the preparation of σ1 receptor ligands, which

have shown potential in treating various central nervous system disorders and have

demonstrated antiproliferative properties.[8][9][10]

Kinase Inhibitors: The piperidine scaffold is a common feature in many kinase inhibitors, and

this intermediate can be used to synthesize novel compounds targeting various kinases.[11]

Chemical Properties
Property Value

Molecular Formula C₁₂H₂₄N₂O₂

Molecular Weight 228.33 g/mol

Appearance Colorless to pale yellow oil

Solubility
Soluble in most organic solvents (e.g., DCM,

THF, MeOH)

Experimental Protocols
The following protocols are representative methods for the key transformations involving 3-(2-
Aminoethyl)-1-Boc-piperidine. Researchers should optimize these conditions for their

specific substrates.

Protocol 1: Amide Coupling with a Carboxylic Acid
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This protocol describes a standard procedure for coupling the primary amine of 3-(2-
Aminoethyl)-1-Boc-piperidine with a carboxylic acid using common coupling reagents.

Reaction Scheme:

Materials:

3-(2-Aminoethyl)-1-Boc-piperidine

Carboxylic acid of interest

Coupling reagent (e.g., HATU, HBTU, EDC/HOBt)

Anhydrous solvent (e.g., DMF, DCM)

Tertiary base (e.g., DIPEA, Et₃N)

Procedure (using HATU):

Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution.

Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

Add a solution of 3-(2-Aminoethyl)-1-Boc-piperidine (1.05 eq) in anhydrous DMF to the

reaction mixture.

Stir the reaction at room temperature for 2-12 hours, monitoring the progress by TLC or LC-

MS.

Upon completion, quench the reaction with water and extract the product with an appropriate

organic solvent (e.g., ethyl acetate).

Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1277336/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-2-aminoethyl-1-boc-piperidine
https://www.benchchem.com/product/b1277336/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-2-aminoethyl-1-boc-piperidine
https://www.benchchem.com/product/b1277336/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-2-aminoethyl-1-boc-piperidine
https://www.benchchem.com/product/b1277336/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-2-aminoethyl-1-boc-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by flash column chromatography.

Quantitative Data (Representative):

The following table provides representative yields for amide coupling reactions with various

amines and carboxylic acids using different coupling agents. These are intended to serve as a

general guide.

Amine
Carboxylic
Acid

Coupling
Reagent

Base Solvent Yield (%)

Boc-

piperidine-4-

amine

Boc-proline
EDC/HOBt/D

MAP
DIPEA CH₃CN 91[12]

4-

Chloroaniline
Boc-glycine HATU DIPEA DMF 85[13]

Aniline Benzoic Acid
EDC/DMAP/

HOBt
DIPEA CH₃CN 88[12]

Protocol 2: Boc Deprotection
This protocol outlines the removal of the Boc protecting group to liberate the piperidine nitrogen

for further functionalization.

Reaction Scheme:

Materials:

Boc-protected piperidine derivative

Acidic solution (e.g., 4M HCl in dioxane, TFA in DCM)

Anhydrous solvent (e.g., Dichloromethane, Ethyl Acetate)

Procedure (using TFA in DCM):

Dissolve the Boc-protected piperidine derivative (1.0 eq) in anhydrous DCM.
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Add trifluoroacetic acid (TFA) (10-20 eq) dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction

by TLC or LC-MS.

Upon completion, concentrate the reaction mixture under reduced pressure.

Dissolve the residue in a minimal amount of DCM and add diethyl ether to precipitate the

TFA salt of the deprotected amine.

Filter the solid and wash with cold diethyl ether.

To obtain the free amine, dissolve the salt in water and basify with a suitable base (e.g.,

NaHCO₃, NaOH) to pH > 10, then extract with an organic solvent.

Quantitative Data (Representative):

Substrate
Deprotectio
n Agent

Solvent Time (h)
Temperatur
e (°C)

Yield (%)

N-Boc-aniline Water Water 0.2 100 97[14]

N-Boc linear

sulfamides

Heteropolyaci

d (10%)
CH₂Cl₂ < 0.5 RT 92-95

Boc-

protected

piperazine

6N HCl Water/Ether Not specified Not specified High

Visualizations
Experimental Workflow: Synthesis of a Piperidine-based
Therapeutic Agent
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Step 1: Amide Coupling

Step 2: Boc Deprotection

Step 3: Further Functionalization
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Caption: A general workflow for the synthesis of a therapeutic agent.

Signaling Pathway: Mechanism of DPP-4 Inhibition
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Caption: The DPP-4/GLP-1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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